Cas no 97213-02-0 (N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide)

• Product name: N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide
• CAS No: 97213-02-0
• MF: C₁₃H₁₀N₆O₈
• MW: 378.2539
• CID: 1988313
• PubChem ID: 9570926

N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide Chemical and Physical Properties

Names and Identifiers

• N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide
• LogP
• N,N'-bis[(E)-(5-nitrofuran-2-yl)methylideneamino]propanediamide
• Bis N'-(5-nitro-2-furfurylideno)-dwuhydrazyd kwasu malonowego
• MALONIC ACID, BIS((5-NITROFURFURYLIDENE)HYDRAZIDE)
• Propanedioic acid, bis(((5-nitro-2-furanyl)methylene)hydrazide)
• Bis N'-(5-nitro-2-furfurylideno)-dwuhydrazyd kwasu malonowego [Polish]
• 97213-02-0

• Inchi： InChI=1S/C13H10N6O8/c20-10(16-14-6-8-1-3-12(26-8)18(22)23)5-11(21)17-15-7-9-2-4-13(27-9)19(24)25/h1-4,6-7H,5H2,(H,16,20)(H,17,21)/b14-6+,15-7+
• InChI Key： RWHXFXSLNZQSSM-MKFXEVHTSA-N
• SMILES： C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 378.05601130Da
• Monoisotopic Mass: 378.05601130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų
• XLogP3: 1.4